Cas no 2137146-28-0 (tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate
• CAS No: 2137146-28-0
• MF: C₁₄H₁₇Br₂NO₃
• MW: 407.097682714462
• CID: 6343890
• PubChem ID: 165500259
• Update Time: 2025-06-12

tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate
• 2137146-28-0
• tert-butyl N-[(1S)-1-(3,4-dibromophenyl)-3-oxopropyl]carbamate
• EN300-1163780

• Inchi： 1S/C14H17Br2NO3/c1-14(2,3)20-13(19)17-12(6-7-18)9-4-5-10(15)11(16)8-9/h4-5,7-8,12H,6H2,1-3H3,(H,17,19)/t12-/m0/s1
• InChI Key： TXJKZGJWPIILBU-LBPRGKRZSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](CC=O)NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 406.95547g/mol
• Monoisotopic Mass: 404.95752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate

Introduction to tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate (CAS No. 2137146-28-0)

tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate, a compound with the CAS number 2137146-28-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate functional group, and a 3,4-dibromophenyl substituent. These structural elements contribute to its potential applications in various scientific and medical domains.

The chemical structure of tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate is of particular interest due to its chirality. The presence of the (1S) configuration at the chiral center imparts specific stereochemical properties that can influence its biological activity and reactivity. This chirality is crucial in pharmaceutical research, where enantiomeric purity can significantly affect the efficacy and safety of drug candidates.

Recent studies have highlighted the potential of tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry explored the compound's ability to modulate specific protein-protein interactions. The researchers found that the compound exhibited selective binding to a key protein involved in cellular signaling pathways, suggesting its potential as a lead molecule for drug development.

In another study, published in the European Journal of Organic Chemistry, researchers investigated the synthetic routes to produce tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate. They developed an efficient and scalable synthesis method that minimized side reactions and improved overall yield. This advancement in synthetic chemistry is crucial for ensuring the availability of the compound for further research and potential commercial applications.

The pharmacological properties of tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate have also been studied extensively. Preliminary in vitro and in vivo experiments have shown that the compound possesses anti-inflammatory and anti-cancer activities. Specifically, it has been observed to inhibit the proliferation of certain cancer cell lines and reduce inflammation in animal models. These findings underscore its potential as a therapeutic agent for treating inflammatory diseases and cancer.

The safety profile of tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate is another critical aspect of its evaluation. Toxicity studies conducted on various cell lines and animal models have demonstrated that the compound exhibits low toxicity at therapeutic concentrations. This favorable safety profile further supports its potential for clinical development.

In addition to its direct therapeutic applications, tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate has shown promise as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for probing complex biological processes and identifying new therapeutic targets.

The future prospects for tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate are promising. Ongoing research aims to optimize its structure for improved potency and selectivity, as well as to explore new delivery methods that enhance its bioavailability and reduce side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, tert-butyl N-(1S)-1-(3,4-dibromophenyl)-3-oxopropylcarbamate (CAS No. 2137146-28-0) is a multifaceted molecule with significant potential in both fundamental research and applied medicine. Its unique structural features, combined with its promising biological activities and favorable safety profile, make it an exciting candidate for further investigation and development.